Cas no 113465-94-4 (methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate)
methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-1H-Pyrazole-3-acetic acid methyl ester
- 1H-Pyrazole-3-acetic acid, 5-methyl-, methyl ester
- methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate
- (5-Methyl-2H-pyrazol-3-yl)-acetic acid methyl ester
- 1H-Pyrazole-3-acetic acid, 5-methyl-, methyl ester
- 3-methyl-5-pyrazoleacetic acid methyl ester
- SCHEMBL3587984
- SY240309
- FT-0711611
- Methyl2-(3-methyl-1H-pyrazol-5-yl)acetate
- AS-32941
- CS-0183593
- Methyl (5-Methyl-1H-Pyrazol-3-Yl)Acetate
- (5-methyl-1H-pyrazol-3-yl)acetic acid methyl ester
- Methyl2-(5-methyl-1H-pyrazol-3-yl)acetate
- MFCD16620653
- PZOBTOSWLVLRRG-UHFFFAOYSA-N
- Methyl 5-Methylpyrazole-3-acetate
- 113465-94-4
- AMY17206
- SCHEMBL9553014
- AKOS024262700
- DA-15375
- methyl 2-(5-methyl-2H-pyrazol-3-yl)acetate
-
- MDL: MFCD16620653
- Inchi: 1S/C7H10N2O2/c1-5-3-6(9-8-5)4-7(10)11-2/h3H,4H2,1-2H3,(H,8,9)
- InChI Key: PZOBTOSWLVLRRG-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=C(C)NN=1)=O
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55Ų
methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188849-1g |
Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate |
113465-94-4 | 95% | 1g |
$528 | 2021-08-05 | |
| Chemenu | CM188849-5g |
Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate |
113465-94-4 | 95% | 5g |
$1584 | 2021-08-05 | |
| abcr | AB447076-250 mg |
5-Methyl-1H-pyrazole-3-acetic acid methyl ester; 95% |
113465-94-4 | 250MG |
€328.40 | 2022-03-02 | ||
| abcr | AB447076-1 g |
5-Methyl-1H-pyrazole-3-acetic acid methyl ester; 95% |
113465-94-4 | 1g |
€773.70 | 2022-03-02 | ||
| Chemenu | CM188849-1g |
Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate |
113465-94-4 | 95% | 1g |
$523 | 2023-02-03 | |
| Chemenu | CM188849-5g |
Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate |
113465-94-4 | 95% | 5g |
$1594 | 2023-02-03 | |
| eNovation Chemicals LLC | D605561-100mg |
methyl 2-(5-methyl-1h-pyrazol-3-yl)acetate |
113465-94-4 | 97% | 100mg |
$140 | 2024-07-21 | |
| eNovation Chemicals LLC | D605561-250MG |
methyl 2-(5-methyl-1h-pyrazol-3-yl)acetate |
113465-94-4 | 97% | 250mg |
$210 | 2024-07-21 | |
| eNovation Chemicals LLC | D605561-500MG |
methyl 2-(5-methyl-1h-pyrazol-3-yl)acetate |
113465-94-4 | 97% | 500mg |
$360 | 2024-07-21 | |
| eNovation Chemicals LLC | D605561-1G |
methyl 2-(5-methyl-1h-pyrazol-3-yl)acetate |
113465-94-4 | 97% | 1g |
$540 | 2024-07-21 |
methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate
Introduction to Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate (CAS No. 113465-94-4)
Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate, a compound with the chemical formula C7H10O2, is a derivative of pyrazole and has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 113465-94-4, is particularly notable for its potential applications in the development of bioactive molecules. The presence of a methyl group at the 5-position of the pyrazole ring and an acetate moiety at the 2-position contributes to its distinct chemical profile, making it a valuable scaffold for medicinal chemistry investigations.
The pyrazole core is a heterocyclic compound that has been extensively studied for its biological activity. Pyrazole derivatives are known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The specific modification of the pyrazole ring with a methyl group at the 5-position enhances its reactivity and binding affinity to biological targets. This modification is particularly relevant in the context of drug design, where subtle changes in molecular structure can significantly influence pharmacokinetic and pharmacodynamic properties.
In recent years, there has been a growing interest in Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate due to its potential as an intermediate in the synthesis of more complex bioactive molecules. The compound's versatility makes it a useful building block for the development of novel therapeutic agents. Researchers have explored its utility in generating libraries of compounds for high-throughput screening, aiming to identify new lead structures with therapeutic potential.
One of the most compelling aspects of Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate is its role in the synthesis of molecules that interact with biological pathways relevant to human health and disease. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity and receptor binding, making them promising candidates for drug development. The acetate group in this compound provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.
The synthesis of Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate typically involves multi-step organic reactions that highlight the compound's synthetic utility. The process often begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole core. Subsequent functionalization steps introduce the methyl group at the 5-position and the acetate moiety at the 2-position. These synthetic routes underscore the compound's importance as a versatile intermediate in pharmaceutical research.
Recent advancements in computational chemistry have further enhanced our understanding of Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate's potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These studies provide a foundation for rational drug design, enabling researchers to predict and optimize binding affinities and selectivity. The integration of computational methods with experimental approaches has accelerated the discovery process, making compounds like Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate more accessible for therapeutic development.
The pharmaceutical industry has shown particular interest in Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate due to its potential as a precursor for drugs targeting neurological disorders. Pyrazole derivatives have been investigated for their ability to modulate neurotransmitter systems, offering hope for new treatments for conditions such as epilepsy and depression. The unique structural features of this compound make it an attractive candidate for further exploration in this area.
In conclusion, Methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate (CAS No. 113465-94-4) represents a significant advancement in pharmaceutical research. Its unique structural features and synthetic versatility make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
113465-94-4 (methyl 2-(5-methyl-1H-pyrazol-3-yl)acetate) Related Products
- 82668-50-6(ethyl 2-(1H-pyrazol-3-yl)acetate)
- 919766-46-4(2H-Indazole-3-acetic acid, 2-methyl-, ethyl ester)
- 919123-98-1(1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester)
- 102732-63-8(2-(1H-Pyrazol-5-yl)acetic Acid)
- 53541-18-7(1H-Indazole-3-acetic acid, ethyl ester)
- 1260885-52-6(Ethyl 2-(pyridazin-3-yl)acetate)
- 1124151-97-8(5-methyl-1H-Pyrazole-3-propanoic acid methyl ester)
- 942260-66-4(1H-Pyrazole-3-acetic acid, 4-methyl-, methyl ester)
- 557769-36-5(1H-Pyrazole-3-acetic acid, 5-amino-, methyl ester)
- 131666-74-5(Methyl 2-(1H-indazol-3-yl)acetate)